Cas no 173098-16-3 (Adenosine, 8-bromo-1,2-dihydro-2-oxo-)

• Product Name: Adenosine, 8-bromo-1,2-dihydro-2-oxo-
• CAS No: 173098-16-3
• MF: C₁₀H₁₂BrN₅O₅
• MW: 362.136780738831
• CID: 1357160
• Update Time: 2024-08-17

Adenosine, 8-bromo-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-bromo-1,2-dihydro-2-oxo-
• Adenosine, 8-bromo-2,3-dihydro-2-oxo-

• Inchi： 1S/C10H12BrN5O5/c11-9-13-3-6(12)14-10(20)15-7(3)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1
• InChI Key： WTRJDSOUABVUET-UMMCILCDSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3=C(C(=NC(=O)N3)N)N=C2Br)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 361.00226

Experimental Properties

• Density: 2.62±0.1 g/cm3(Predicted)
• Melting Point: >250 °C
• PSA: 153
• pka: 6.42±0.40(Predicted)